2,4-Dibromo-6-(((4-(4-methylbenzyl)-1-piperazinyl)imino)methyl)phenol

Specification

• Molecular Formula: C19H21Br2N3O
• Molecular Weight: 467.2 g/mol
• IUPAC Name: 2,4-dibromo-6-[(E)-[4-[(4-methylphenyl)methyl]piperazin-1-yl]iminomethyl]phenol
• Standard InChI: InChI=1S/C19H21Br2N3O/c1-14-2-4-15(5-3-14)13-23-6-8-24(9-7-23)22-12-16-10-17(20)11-18(21)19(16)25/h2-5,10-12,25H,6-9,13H2,1H3/b22-12+
• Standard InChI Key: ITDHDJYCNGMZGP-WSDLNYQXSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)CN2CCN(CC2)/N=C/C3=C(C(=CC(=C3)Br)Br)O
• Canonical SMILES: CC1=CC=C(C=C1)CN2CCN(CC2)N=CC3=C(C(=CC(=C3)Br)Br)O

Introduction

The compound 2,4-Dibromo-6-(((4-(4-methylbenzyl)-1-piperazinyl)imino)methyl)phenol is a complex organic molecule that incorporates several functional groups, including bromo, imino, and piperazinyl groups. This compound is not widely discussed in the available literature, so we will synthesize information from related compounds and general principles of organic chemistry to provide insights into its potential properties and applications.

Synthesis

The synthesis of 2,4-Dibromo-6-(((4-(4-methylbenzyl)-1-piperazinyl)imino)methyl)phenol would likely involve multiple steps, starting with the preparation of the piperazine derivative and then attaching it to the phenol backbone. A general approach might include:

• Preparation of 4-(4-Methylbenzyl)piperazine: This involves alkylation of piperazine with 4-methylbenzyl chloride.

• Synthesis of the Imino Group: This could involve condensation reactions between the piperazine derivative and a suitable aldehyde or ketone.

• Attachment to the Phenol Backbone: This step would require careful selection of conditions to ensure the imino group is attached to the phenol ring without affecting the bromine substituents.

Potential Applications

Given its complex structure, 2,4-Dibromo-6-(((4-(4-methylbenzyl)-1-piperazinyl)imino)methyl)phenol might have potential applications in various fields:

• Pharmaceuticals: Compounds with piperazine and imino groups are often explored for their biological activity, including antimicrobial and anticancer properties.

• Materials Science: The presence of bromine atoms could make it useful in the synthesis of halogenated materials.

Research Findings and Challenges